1-(2-Phenylethyl)-4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2-phenylethyl)-4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• InChI: InChI=1S/C18H17N3O2S/c22-16-11-14(12-21(16)9-8-13-5-2-1-3-6-13)18-19-17(20-23-18)15-7-4-10-24-15/h1-7,10,14H,8-9,11-12H2
• InChI Key: CPGOJUAASGELRA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CCC2=CC=CC=C2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

1-(2-Phenylethyl)-4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as PEPPO and has been synthesized through various methods.

Mechanism of Action

PEPPO has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR), which is involved in various physiological processes, including learning and memory, pain perception, and inflammation. PEPPO has been shown to enhance the activity of the α7 nAChR, leading to increased neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
PEPPO has been shown to have various biochemical and physiological effects, including the enhancement of synaptic plasticity, the modulation of pain perception, and the reduction of inflammation. PEPPO has been shown to enhance the activity of the α7 nAChR, leading to increased neurotransmitter release and synaptic plasticity. PEPPO has also been shown to modulate pain perception by reducing the activity of nociceptive neurons. Additionally, PEPPO has been shown to reduce inflammation by inhibiting the release of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

PEPPO has several advantages for lab experiments, including its high potency and selectivity for the α7 nAChR, its ability to enhance synaptic plasticity, and its potential as a drug candidate for the treatment of various diseases. However, PEPPO also has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

For research on PEPPO include the optimization of its synthesis method to increase yields and purity, the development of more potent and selective analogs, and the investigation of its potential as a drug candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. Additionally, further research is needed to elucidate the mechanism of action of PEPPO and its effects on various physiological processes, including learning and memory, pain perception, and inflammation.

Synthesis Methods

PEPPO has been synthesized through various methods, including the reaction of 1-(2-phenylethyl)-4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidine with acetic anhydride and sodium acetate in acetic acid. Another method involves the reaction of 1-(2-phenylethyl)-4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidine with acetic anhydride and pyridine in dichloromethane. These methods have been optimized to obtain high yields of PEPPO.

Scientific Research Applications

PEPPO has shown potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, PEPPO has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. In pharmacology, PEPPO has been studied for its effects on the central nervous system, including its potential as an analgesic and anxiolytic agent. In neuroscience, PEPPO has been studied for its effects on synaptic plasticity and memory consolidation.